Cas no 56187-93-0 (4-(Phenyl-D5)-3-buten-2-one)

• Product Name: 4-(Phenyl-D5)-3-buten-2-one
• CAS No: 56187-93-0
• Molecular Formula: C₁₀H₁₀O
• Molecular Weight: 146.1858
• CID: 889920
• PubChem ID: 12224734

4-(Phenyl-D5)-3-buten-2-one Properties

Names and Identifiers

• 4-(Phenyl-D5)-3-buten-2-one
• 4-(Phenyl-d5)-2-butenone
• Acetocinnamone-d5
• Benzalacetone-d5
• Benzylideneacetone-d5
• Methyl 2-(Phenyl-d5)vinyl Ketone
• Methyl Styryl Ketone-d5
• NSC 5605-d5
• 4-(Phenyl-d5)-3-bute
• [2H5]benzonitrile
• 491896_ALDRICH
• 4-pentadeuteriophenyl-but-3-en-2-one
• AG-E-54248
• benzonitrile-d5
• Benzonitrile-d5(7CI,8CI,9CI)
• CTK8F7976
• d5-benzonitrile
• Penta-Deuterio-benzonitril
• pentadeuterio-benzonitrile
• pentadeuterobenzonitrile
• Pentadeuterobenzyliden-aceton
• perdeuterated cyanobenzene
• Phenyl-d5 cyanide
• 56187-93-0
• (3E)-4-[(2,3,4,5,6-?H?)phenyl]but-3-en-2-one
• (E)-4-(2,3,4,5,6-Pentadeuteriophenyl)but-3-en-2-one

• InChIKey： BWHOZHOGCMHOBV-XLKVIOBLSA-N
• Inchi： InChI=1S/C10H10O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-8H,1H3/b8-7+/i2D,3D,4D,5D,6D
• SMILES： CC(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 156.1359
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.104548668g/mol
• Heavy Atom Count: 11
• Complexity: 152
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07